Cas no 1322-17-4 (1,3-Nonanediol acetate)

• Product Name: 1,3-Nonanediol acetate
• CAS No: 1322-17-4
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 41240
• PubChem ID: 234237
• Update Time: 2025-04-18

1,3-Nonanediol acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Nonanediol acetate
• Diasmol
• Jasmonyl
• Nonane diacetate
• Hexylene glycol diacetate
• 1 3-NONANEDIOL MONOACETATE MIXTURE OF ISOMERS
• 1,3-NONANEDIOL MONOACETATE
• JASMONYL LG
• Nonan-1,3-diolmonoacetat
• Nonane-1,3-diolmonoacetate
• FEMA 2783
• jasmin acetate
• 1322-17-4
• NS00045308
• NSC33721
• NCGC00256781-01
• DSSTox_CID_27657
• 1,3-Nonanediol, monoacetate
• DSSTox_RID_82481
• DTXSID00274209
• CHEBI:149579
• CAS-1322-17-4
• CHEMBL3183178
• LMFA07010753
• FEMA No. 2783
• CC(OCCC(O)CCCCCC)=O
• Octyl crotonyl acetate
• SCHEMBL1171375
• DSSTox_GSID_47657
• 3-Hydroxynonyl acetate
• NSC-33721
• AKOS015903699
• EINECS 215-332-3
• FT-0633519
• 1,3-Nonanediol acetate;Diasmol;Jasmonyl
• Nonane-1,3-diol monoacetate
• Tox21_302555
• DB-315452
• 1,3-NONANEDIOLACETATE
• DB-042097
• RTYFAKSWXDNPPU-UHFFFAOYSA-N
• DTXCID9027657
• 215-332-3

• Inchi： 1S/C11H22O3/c1-3-4-5-6-7-11(13)8-9-14-10(2)12/h11,13H,3-9H2,1-2H3
• InChI Key： RTYFAKSWXDNPPU-UHFFFAOYSA-N
• SMILES： OC(CCOC(C)=O)CCCCCC

Computed Properties

• Exact Mass: 202.15700
• Monoisotopic Mass: 202.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2.7

Experimental Properties

• Color/Form: Colorless or yellowish oily liquid.
• Density: 0.959 g/mL at 25 °C(lit.)
• Boiling Point: 265 °C(lit.)
• Flash Point: 230 °F
• Refractive Index: n20/D 1.446(lit.)
• PSA: 46.53000
• LogP: 2.27090
• FEMA: 2783 | 1,3-NONANEDIOL ACETATE (MIXED ESTERS)
• Solubility: It is dissolved in 4 volumes of 60% ethanol or 2 volumes of 70% ethanol, and soluble in oily spices. It has a strong fresh smell like jasmine, with a slight oil green herb fragrance. The aroma is powerful, and the lasting fragrance is general

1,3-Nonanediol acetate Security Information

• WGK Germany：2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances